Cas no 2680835-40-7 (4-Bromo-3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 4-Bromo-3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680835-40-7
• MF: C₉H₃BrF₅NO₃
• MW: 348.021039247513
• CID: 5625024
• PubChem ID: 165922916
• Update Time: 2025-11-04

4-Bromo-3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680835-40-7
• EN300-28298174
• 4-bromo-3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid
• 4-Bromo-3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H3BrF5NO3/c10-4-3(11)1-2(7(17)18)6(5(4)12)16-8(19)9(13,14)15/h1H,(H,16,19)(H,17,18)
• InChI Key： GYBFRYJUSSLLGV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)O)=C(C=1F)NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 346.92165g/mol
• Monoisotopic Mass: 346.92165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-Bromo-3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid

4-Bromo-3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic Acid: A Versatile Building Block in Modern Organic Synthesis

In the realm of fluorinated aromatic compounds, 4-Bromo-3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS 2680835-40-7) has emerged as a valuable intermediate with diverse applications in pharmaceutical research, agrochemical development, and material science. This multifunctional benzoic acid derivative combines the unique properties of bromine and fluorine substituents with a reactive trifluoroacetamido group, making it particularly useful for constructing complex molecular architectures.

The growing interest in fluorinated pharmaceutical ingredients has significantly increased demand for specialized building blocks like 4-Bromo-3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid. Market analysis shows a 15% annual growth in the segment of halogenated benzoic acid derivatives, driven by their importance in drug discovery programs targeting metabolic diseases and CNS disorders. Researchers particularly value this compound's ortho-substituted trifluoroacetamido group, which enables selective transformations while maintaining the aromatic system's stability.

From a synthetic chemistry perspective, 4-Bromo-3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid offers three distinct reactive sites for modification: the carboxylic acid functionality, the aromatic bromine atom, and the electron-deficient amide group. This trifecta of reactivity makes it ideal for sequential cross-coupling reactions, nucleophilic substitutions, and condensation processes. Recent publications demonstrate its utility in constructing heterocyclic drug candidates, particularly those requiring enhanced metabolic stability through strategic fluorine incorporation.

The compound's physicochemical properties contribute significantly to its utility. With calculated logP values typically ranging from 2.1-2.5, 4-Bromo-3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid exhibits balanced lipophilicity that facilitates membrane penetration while maintaining sufficient aqueous solubility for biological testing. Its crystalline nature (typically forming white to off-white needles) and stability under standard storage conditions make it convenient for laboratory use and commercial distribution.

In material science applications, the 4-Bromo-3,5-difluoro benzoic acid derivative has shown promise as a precursor for liquid crystal materials and organic semiconductors. The electron-withdrawing trifluoroacetamido group helps tune the electronic properties of resulting materials, while the bromine substituent enables polymerization through various metal-catalyzed processes. Researchers at several academic institutions have recently published work utilizing this compound in the development of organic photovoltaic materials with improved charge transport characteristics.

Quality control of 4-Bromo-3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid typically involves HPLC analysis (generally showing ≥98% purity), coupled with 1H/19F NMR spectroscopy to verify the substitution pattern and confirm the absence of regioisomers. The compound's characteristic fluorine coupling patterns provide a distinctive fingerprint in NMR analysis, while mass spectrometry confirms the expected molecular ion cluster pattern resulting from the bromine isotope distribution.

From a safety perspective, standard laboratory precautions are sufficient when handling 4-Bromo-3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended due to the compound's potential irritant properties. The material shows good stability at room temperature when stored in sealed containers protected from moisture and light.

The commercial availability of 4-Bromo-3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid has expanded significantly in recent years, with multiple suppliers now offering the compound in research quantities (typically 100mg to 10g scale). Pricing remains competitive due to improved synthetic routes that efficiently introduce all three halogen substituents in a controlled sequence. Current research trends suggest growing demand for custom derivatives of this scaffold, particularly those incorporating additional bioisosteric fluorine substitutions at other ring positions.

Looking forward, the unique combination of features in 4-Bromo-3,5-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid positions it as a key building block for next-generation drug discovery. Its ability to serve as a platform for introducing fluorine-rich pharmacophores aligns perfectly with current medicinal chemistry strategies aimed at improving drug-target interactions and pharmacokinetic profiles. As synthetic methodologies continue to advance, we anticipate seeing this compound play an increasingly important role in the development of targeted therapeutics across multiple disease areas.